N-(2-ethylphenyl)-4-((4-methylpyrimidin-2-yl)oxy)benzamide

• IUPAC Name: N-(2-ethylphenyl)-4-(4-methylpyrimidin-2-yl)oxybenzamide
• InChI: InChI=1S/C20H19N3O2/c1-3-15-6-4-5-7-18(15)23-19(24)16-8-10-17(11-9-16)25-20-21-13-12-14(2)22-20/h4-13H,3H2,1-2H3,(H,23,24)
• InChI Key: UANDRVGVFZAMIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OC3=NC=CC(=N3)C
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

N-(2-ethylphenyl)-4-((4-methylpyrimidin-2-yl)oxy)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as ETP-46321 and belongs to the class of benzamide derivatives.

Mechanism of Action

The exact mechanism of action of ETP-46321 is not fully understood. However, it has been suggested that it exerts its anti-inflammatory and analgesic effects by inhibiting the activity of a key enzyme called p38 MAP kinase. This enzyme plays a crucial role in the inflammatory response and is known to be overactive in many autoimmune diseases.
Biochemical and Physiological Effects:
ETP-46321 has been shown to reduce the production of pro-inflammatory cytokines such as TNF-alpha, IL-1beta, and IL-6. It also inhibits the activation of immune cells such as T cells and macrophages. These effects lead to a reduction in inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ETP-46321 in lab experiments is its high potency and selectivity for p38 MAP kinase. This makes it an ideal tool for studying the role of this enzyme in various disease models. However, one limitation of using ETP-46321 is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on ETP-46321. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is the development of more potent and selective p38 MAP kinase inhibitors based on the structure of ETP-46321. Finally, further studies are needed to fully understand the mechanism of action of ETP-46321 and its potential effects on other signaling pathways in the body.

Synthesis Methods

The synthesis of ETP-46321 involves the reaction of 2-ethylphenylamine with 4-(4-methylpyrimidin-2-yloxy)benzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields ETP-46321 as a white crystalline solid with a high yield.

Scientific Research Applications

ETP-46321 has been extensively studied in scientific research due to its potential therapeutic applications. It has been found to exhibit potent anti-inflammatory and analgesic effects in preclinical studies. ETP-46321 has also been investigated for its potential use in the treatment of various autoimmune diseases such as rheumatoid arthritis, lupus, and multiple sclerosis.